molecular formula C9H11ClN2O B8793522 1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride CAS No. 129506-39-4

1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride

Cat. No. B8793522
CAS RN: 129506-39-4
M. Wt: 198.65 g/mol
InChI Key: XPLJWGJLCHMSNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

129506-39-4

Product Name

1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride

Molecular Formula

C9H11ClN2O

Molecular Weight

198.65 g/mol

IUPAC Name

2-cyclobutyl-5-methylpyrazole-3-carbonyl chloride

InChI

InChI=1S/C9H11ClN2O/c1-6-5-8(9(10)13)12(11-6)7-3-2-4-7/h5,7H,2-4H2,1H3

InChI Key

XPLJWGJLCHMSNT-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1)C(=O)Cl)C2CCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3.02 g of 1-cyclobutyl-3-methyl-1H-pyrazole-5-carboxylic acid were added 60 ml of benzene and 10 ml of thionyl chloride. The mixture was refluxed for two hours. Then the solvent was distilled off under reduced pressure and thus 3.2 g of 1-cyclobutyl-3-methyl-1H-pyrazole-5-carboxylic acid chloride was obtained (yield: 96.1%).
Quantity
3.02 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.